![molecular formula C18H18N4 B102292 5-((p-(Dimethylamino)phenyl)azo)-3-methylquinoline CAS No. 17400-69-0](/img/structure/B102292.png)
5-((p-(Dimethylamino)phenyl)azo)-3-methylquinoline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-((p-(Dimethylamino)phenyl)azo)-3-methylquinoline, commonly known as DPAQ, is a synthetic compound that has been used extensively in scientific research. It is a derivative of quinoline and has a unique structure that makes it useful in a variety of applications. In
Mechanism of Action
DPAQ works by binding to specific targets, such as proteins or DNA, and emitting fluorescence when excited by light. This fluorescence can be used to study the behavior and interactions of these targets in real-time. DPAQ has also been shown to have a high affinity for certain enzymes and receptors, making it useful in drug discovery and development.
Biochemical and Physiological Effects:
DPAQ has been shown to have minimal biochemical and physiological effects in vitro and in vivo. It is non-toxic and does not interfere with normal cellular processes. However, it should be noted that the long-term effects of DPAQ on human health are not yet fully understood.
Advantages and Limitations for Lab Experiments
DPAQ has several advantages for use in lab experiments. It is highly sensitive and can detect low levels of target molecules. It is also easy to use and can be incorporated into a variety of assays. However, DPAQ does have some limitations. It requires specialized equipment for fluorescence imaging and may not be suitable for all experimental setups.
Future Directions
There are several future directions for research involving DPAQ. One area of interest is the development of new drugs and therapies using DPAQ as a tool for drug discovery. Another area of interest is the use of DPAQ in the development of new imaging techniques for studying biological processes in real-time. Additionally, there is potential for using DPAQ in the development of new diagnostic tools for detecting diseases such as cancer and Alzheimer's.
Synthesis Methods
DPAQ can be synthesized using a variety of methods, including the reaction of 3-methylquinoline with p-dimethylaminobenzene diazonium salt. Another method involves the reaction of 3-methylquinoline with p-dimethylaminobenzaldehyde followed by reduction with sodium borohydride. Both of these methods have been used successfully to synthesize DPAQ with high purity and yield.
Scientific Research Applications
DPAQ has been used in a variety of scientific research applications, including fluorescence imaging, protein labeling, and DNA sequencing. It is a useful tool for studying biological processes at the cellular and molecular levels. DPAQ has also been used in the development of new drugs and therapies for a variety of diseases, including cancer and Alzheimer's.
properties
CAS RN |
17400-69-0 |
---|---|
Molecular Formula |
C18H18N4 |
Molecular Weight |
290.4 g/mol |
IUPAC Name |
N,N-dimethyl-4-[(3-methylquinolin-5-yl)diazenyl]aniline |
InChI |
InChI=1S/C18H18N4/c1-13-11-16-17(19-12-13)5-4-6-18(16)21-20-14-7-9-15(10-8-14)22(2)3/h4-12H,1-3H3 |
InChI Key |
DRUGECURTHTRMQ-UHFFFAOYSA-N |
SMILES |
CC1=CC2=C(C=CC=C2N=NC3=CC=C(C=C3)N(C)C)N=C1 |
Canonical SMILES |
CC1=CC2=C(C=CC=C2N=NC3=CC=C(C=C3)N(C)C)N=C1 |
synonyms |
3-Methyl-5-(4-dimethylaminophenylazo)quinoline |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.